Cas no 93189-16-3 (3-(phenoxymethyl)aniline)

3-(Phenoxymethyl)aniline is an aromatic amine derivative characterized by the presence of a phenoxymethyl substituent on the aniline ring. This compound is of interest in organic synthesis and pharmaceutical intermediates due to its reactive amino group and ether linkage, which facilitate further functionalization. Its structural features make it a versatile building block for the preparation of more complex molecules, including agrochemicals, dyes, and specialty polymers. The compound exhibits moderate solubility in common organic solvents, enhancing its utility in various reaction conditions. Care should be taken during handling due to the potential sensitivity of the amino group to oxidation and other side reactions.

3-(phenoxymethyl)aniline structure

Product Name:3-(phenoxymethyl)aniline

CAS No:93189-16-3

MF:C₁₃H₁₃NO

MW:199.248423337936

MDL:MFCD06804492

CID:752820

PubChem ID:427435

Update Time:2025-05-28

3-(phenoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-(phenoxymethyl)-
- 3-(Phenoxymethyl)aniline
- alpha-Phenoxy-m-toluidine
- EN300-51368
- Z285163996
- AS-9268
- F21218
- AKOS000152388
- CS-0250564
- InChI=1/C13H13NO/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-9H,10,14H
- 93189-16-3
- 3-(phenoxymethyl)aniline, AldrichCPR
- SCHEMBL631673
- FT-0753161
- MFCD06804492
- DA-00688
- 3-(phenoxymethyl)aniline
- MDL： MFCD06804492
- Inchi： 1S/C13H13NO/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-9H,10,14H2
- InChI Key： FSQPEMRQTZGIRF-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CC1C=CC=C(C=1)N

Computed Properties

Exact Mass: 235.076
Monoisotopic Mass: 235.076
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2A^2
XLogP3: 3.1

Experimental Properties

Density: 1.129
Melting Point: 45 °C
Boiling Point: 357 ºC
Flash Point: 180 ºC

3-(phenoxymethyl)aniline Security Information

Hazard Category Code： 20/21/22;36/37/38
Safety Instruction： 22;26;36/37/39
Hazardous Material Identification：

3-(phenoxymethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P322573-25mg	3-(phenoxymethyl)aniline	93189-16-3		25mg	$ 50.00	2022-06-03
TRC	P322573-50mg	3-(phenoxymethyl)aniline	93189-16-3		50mg	$ 70.00	2022-06-03
TRC	P322573-250mg	3-(phenoxymethyl)aniline	93189-16-3		250mg	$ 275.00	2022-06-03
Apollo Scientific	OR110016-1g	3-(Phenoxymethyl)aniline	93189-16-3		1g	£272.00	2025-02-19
abcr	AB225274-1 g	3-(Phenoxymethyl)aniline, 95%; .	93189-16-3	95%	1g	€330.80	2023-04-27
Enamine	EN300-51368-0.05g	3-(phenoxymethyl)aniline	93189-16-3	95.0%	0.05g	$29.0	2025-03-21
Enamine	EN300-51368-0.1g	3-(phenoxymethyl)aniline	93189-16-3	95.0%	0.1g	$43.0	2025-03-21
Enamine	EN300-51368-0.25g	3-(phenoxymethyl)aniline	93189-16-3	95.0%	0.25g	$62.0	2025-03-21
Enamine	EN300-51368-0.5g	3-(phenoxymethyl)aniline	93189-16-3	95.0%	0.5g	$98.0	2025-03-21
Enamine	EN300-51368-1.0g	3-(phenoxymethyl)aniline	93189-16-3	95.0%	1.0g	$125.0	2025-03-21